Ethyl 2-(2-oxoquinoxalin-1-yl)acetate

• IUPAC Name: ethyl 2-(2-oxoquinoxalin-1-yl)acetate
• InChI: InChI=1S/C12H12N2O3/c1-2-17-12(16)8-14-10-6-4-3-5-9(10)13-7-11(14)15/h3-7H,2,8H2,1H3
• InChI Key: NFWMSGZOFCQKCT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=CC=CC=C2N=CC1=O
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol
• CAS RN: 154640-54-7

Description

Ethyl 2-(2-oxoquinoxalin-1-yl)acetate is a chemical compound with the molecular formula C12H12N2O3 and a molecular weight of 232.23 g/mol. It is a derivative of quinoxalinone.

Synthesis Analysis

The synthesis of Ethyl 2-(2-oxoquinoxalin-1-yl)acetate involves a mixture of compound b (38.13 mmol), ethyl chloroacetate (38.13 mmol), and potassium carbonate (8.0 g) in acetone (150 ml) which is refluxed for 6 h. The obtained product is then crystallized from ethanol to give C as a yellow powder.

Scientific Research Applications

Molecular Structure and Chemical Analysis

The compound Ethyl 2-(2-oxoquinoxalin-1-yl)acetate and its derivatives have been extensively studied for their molecular structure. For instance, the crystal structure of ethyl 2,2-dihydroxy-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate reveals a short intramolecular contact indicating significant molecular interactions within the compound. This structural understanding is crucial for potential applications in materials science and chemical synthesis (Ferfra et al., 2000).

Synthesis of Bioactive Compounds

The compound has been used as a precursor in the synthesis of a wide range of bioactive molecules. For example, ethyl (3-methyl-7-substituted-2-oxoquinoxalin-1(2H)-yl) acetates have been utilized in the creation of novel oxadiazoles with potential anti-inflammatory and analgesic properties. This showcases the compound's utility in pharmaceutical research and drug development (Wagle et al., 2008).

Corrosion Inhibition

In the field of materials science, derivatives of Ethyl 2-(2-oxoquinoxalin-1-yl)acetate have been investigated as corrosion inhibitors. Quantum chemical calculations based on Density Functional Theory (DFT) have been performed on certain quinoxalines to determine their efficacy as corrosion inhibitors for metals, indicating their potential applications in industrial processes and materials protection (Zarrouk et al., 2014).

Tautomerism Studies

The compound has been a subject of tautomerism studies, providing insights into its chemical behavior and stability in different environments. Such studies are crucial for understanding its reactivity and potential applications in chemical synthesis (Chapman, 1966).

Antiviral Activity

In biomedical research, certain derivatives of Ethyl 2-(2-oxoquinoxalin-1-yl)acetate have shown promising antiviral activity, especially against HCMV, indicating their potential use in developing antiviral therapies (Elzahabi, 2017).